Cas no 27408-23-7 (Benzofuran,3,5,6-trimethyl-)
Benzofuran,3,5,6-trimethyl- structure
Product Name:Benzofuran,3,5,6-trimethyl-
CAS No:27408-23-7
MF:C11H12O
MW:160.212383270264
CID:251146
PubChem ID:11105654
Update Time:2025-04-19
Benzofuran,3,5,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran,3,5,6-trimethyl-
- SCHEMBL8404362
- 27408-23-7
- 3,5,6-trimethylbenzofuran
- AKOS026733686
-
- Inchi： 1S/C11H12O/c1-7-4-10-9(3)6-12-11(10)5-8(7)2/h4-6H,1-3H3
- InChI Key： NGTVEFSPQPARBA-UHFFFAOYSA-N
- SMILES： O1C=C(C)C2C=C(C)C(C)=CC1=2
Computed Properties
- Exact Mass: 160.08886
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.14
Benzofuran,3,5,6-trimethyl- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
27408-23-7 (Benzofuran,3,5,6-trimethyl-) Related Products
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- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
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